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Compound of Interest

Compound Name: Selegiline Hydrochloride

Cat. No.: B1663614 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Selegiline Hydrochloride in a laboratory setting. Adherence to these procedures is critical to

ensure personnel safety and environmental protection. Selegiline Hydrochloride is harmful if

swallowed and very toxic to aquatic life with long-lasting effects, necessitating careful handling

and disposal.[1][2]

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure all relevant personnel are familiar with

the hazards of Selegiline Hydrochloride. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Splash goggles or safety glasses with side-shields.[3]

Hand Protection: Chemical-resistant gloves.[4][3]

Body Protection: A lab coat is required for handling small quantities.[3] For large spills or bulk

handling, a full suit is recommended.[3]

Respiratory Protection: In case of dust or aerosol generation, use an approved/certified dust

respirator.[4][3]
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The primary method for disposing of Selegiline Hydrochloride is through a licensed

hazardous waste disposal company.[5][6] Under no circumstances should this chemical be

disposed of down the drain or in regular trash without proper treatment.[1][7]

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify all waste containing Selegiline Hydrochloride. This

includes pure, expired, or unwanted product, contaminated labware (e.g., vials, pipette tips),

and contaminated PPE.

Segregate Waste: Keep Selegiline Hydrochloride waste separate from other chemical

waste streams unless specifically instructed otherwise by your institution's Environmental

Health and Safety (EHS) office or licensed waste contractor. It must be segregated as

hazardous waste.[7][8]

Step 2: Waste Collection and Storage

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical.

Labeling: Label the container with "Hazardous Waste," the full chemical name "Selegiline
Hydrochloride," and any associated hazard symbols (e.g., "Toxic," "Hazardous to the

Aquatic Environment").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials, until collection.[4][9]

Step 3: Arranging for Final Disposal

Contact EHS: Consult your institution's EHS department for specific internal procedures.

Licensed Contractor: Arrange for collection by a specialized and licensed hazardous waste

disposal company.[5][6] This is the most recommended and compliant disposal route.

Incineration: The material may be sent for high-temperature incineration in a facility equipped

with an afterburner and scrubber to ensure complete destruction.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://www.medkoo.com/uploads/product/Selegiline_Hydrochloride/safety/SDS-Selegiline_Hydrochloride.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7071
https://www.carlroth.com/medias/SDB-2AK8-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzE0NTZ8YXBwbGljYXRpb24vcGRmfGFEZzNMMmc0T0M4NU1qUTBNRGczTmpFMU5URTRMMU5FUWw4eVFVczRYMGRDWDBWT0xuQmtaZ3wyZjAyNGUzZWYyN2FiNjUzN2RkMWU0ZGEyNDk2YzBkMTM2YzlkMGI1NzQ2NmU1NzgxNWEyNGI1ZWExNjY0NDFj
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://pharmalogistics.com/the-importance-of-identifying-and-safely-disposing-of-leftover-unused-or-expired-medication/
https://www.phs.co.uk/resources/safe-disposal-of-unwanted-pharmaceuticals-a-complete-guide-to-best-practices/
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://www.benchchem.com/product/b1663614?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC31847.html
https://www.spectrumchemical.com/media/sd/S1598_SD.pdf
https://www.medkoo.com/uploads/product/Selegiline_Hydrochloride/safety/SDS-Selegiline_Hydrochloride.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7071
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=7071
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Documentation: Ensure all federal, state, and local regulations are followed and that all

necessary documentation for waste transfer is completed and retained.[4][3]

Accidental Spill Cleanup:

Small Spills: Wearing appropriate PPE, carefully use tools to place the spilled solid material

into a designated hazardous waste container.[3][10]

Large Spills: Evacuate the area and, if trained to do so, use a shovel to place the material

into a convenient waste disposal container.[3][10]

Decontamination: After removing the bulk material, decontaminate the surface by cleaning

with alcohol, followed by spreading water on the area.[4][3][10] All cleaning materials must

also be disposed of as hazardous waste. Prevent spillage from entering drains or water

courses.[4][1][11]

Summary of Key Chemical and Regulatory Data
Parameter Information Source(s)

Chemical Name Selegiline Hydrochloride

CAS Number 14611-52-0 [4][10]

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long-

lasting effects.

[4][2]

Primary Disposal Route

Collection by a licensed

hazardous material disposal

company for incineration.

[5][6]

Regulatory Framework

Disposal must comply with

federal (EPA/RCRA), state,

and local environmental

regulations.

[3][12][13]

Drain Disposal
Prohibited. Avoid release to the

environment.
[4][1][7]
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Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

Selegiline Hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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